Cas no 2172305-73-4 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid
• CAS No: 2172305-73-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6521094
• PubChem ID: 165526699
• Update Time: 2025-10-31

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid
• 2172305-73-4
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3-hydroxy-2-methylpropanoic acid
• EN300-1499806

• Inchi： 1S/C25H30N2O6/c1-16(22(29)27-25(2,15-28)23(30)31)8-7-13-26-24(32)33-14-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21,28H,7-8,13-15H2,1-2H3,(H,26,32)(H,27,29)(H,30,31)
• InChI Key： ANOXDIDYHUNDCK-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(NC(C(=O)O)(C)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid

Comprehensive Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2172305-73-4)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid (CAS No. 2172305-73-4) is a sophisticated organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in drug discovery, bioconjugation, and proteomics studies. The growing demand for custom peptides and therapeutic proteins has further amplified interest in this molecule.

The compound's CAS No. 2172305-73-4 serves as a critical identifier in chemical databases and regulatory documentation. Its Fmoc-protected amino acid derivative is particularly sought after for its stability and compatibility with automated peptide synthesizers. In recent years, the rise of AI-driven drug design and high-throughput screening has led to increased inquiries about its applications. Users often search for "Fmoc-amino acid derivatives" or "CAS 2172305-73-4 suppliers," reflecting its commercial and academic relevance.

From a structural perspective, this compound combines a hydroxy group and a methyl substituent, enhancing its solubility and reactivity in aqueous and organic solvents. Its role in peptide elongation and side-chain modification is frequently discussed in scientific forums and research publications. The Fmoc group can be selectively removed under mild basic conditions, making it ideal for stepwise peptide assembly. This feature aligns with the industry's shift toward green chemistry and sustainable synthesis practices.

In the context of biomedical applications, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxy-2-methylpropanoic acid is pivotal for developing targeted therapies and diagnostic tools. Its compatibility with click chemistry and bioorthogonal reactions has spurred innovation in cancer research and immunotherapy. Online searches often include queries like "Fmoc peptide building blocks" or "hydroxy-methylpropanoic acid derivatives," highlighting its interdisciplinary appeal.

Quality control and analytical characterization of this compound rely on advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Suppliers and manufacturers emphasize batch-to-batch consistency to meet the stringent requirements of GMP-compliant production. The compound's stability under storage and handling protocols are also frequent topics in technical datasheets and user manuals.

As the pharmaceutical industry evolves, the demand for high-purity intermediates like CAS No. 2172305-73-4 continues to grow. Its integration into combinatorial chemistry libraries and fragment-based drug discovery underscores its versatility. For researchers exploring structure-activity relationships (SAR) or peptide mimetics, this compound offers a robust foundation for innovation. Future trends may see its application expand into nanomedicine and personalized therapeutics, driven by advancements in biomaterials and delivery systems.